Cas no 88930-16-9 (Bryodulcosigenin)

• Product Name: Bryodulcosigenin
• CAS No: 88930-16-9
• MF: C₃₀H₅₀O₄
• MW: 474.715610027313
• CID: 1995291
• PubChem ID: 399493
• Update Time: 2025-10-28

Bryodulcosigenin Chemical and Physical Properties

Names and Identifiers

• (24R)-cucurbit-5-en-11-one-3beta,24,25-triol
• 11-oxomogrol
• bryodulcosigenin
• 88930-16-9
• CHEMBL465204
• AKOS037515010
• NSC-710352
• (24R)-11-Oxocucurbit-5-ene-3.beta.,25-triol
• NCI60_038830
• (3ss,9ss,10a,24R)-3,24,25-Trihydroxy-9-methyl-19-norlanost-5-en-11-one
• NSC710352
• 11-Oxo-Mogrol
• AT41794
• (3S,8S,9R,10R,13R,14S,17R)-17-[(2R,5R)-5,6-dihydroxy-6-methylheptan-2-yl]-3-hydroxy-4,4,9,13,14-pentamethyl-1,2,3,7,8,10,12,15,16,17-decahydrocyclopenta[a]phenanthren-11-one
• DA-59844
• Bryodulcosigenin; 19-Norlanost-5-en-11-one, 3,24,25-trihydroxy-9-methyl-, (3ss,9ss,10a,24R)- (9CI, ACI); (3ss,9ss,10a,24R)-3,24,25-Trihydroxy-9-methyl-19-norlanost-5-en-11-one (ACI); 11-Oxomogrol; NSC 710352
• Bryodulcosigenin

• Inchi： 1S/C30H50O4/c1-18(9-13-24(32)27(4,5)34)19-15-16-28(6)22-12-10-20-21(11-14-23(31)26(20,2)3)30(22,8)25(33)17-29(19,28)7/h10,18-19,21-24,31-32,34H,9,11-17H2,1-8H3/t18-,19-,21-,22+,23+,24-,28+,29-,30+/m1/s1
• InChI Key： FPMQKXQOBKDVHF-DJHQPCGUSA-N
• SMILES： O=C1C[C@]2(C)[C@@H]([C@H](C)CC[C@H](C(C)(C)O)O)CC[C@@]2(C)[C@@H]2CC=C3C(C)(C)[C@H](CC[C@H]3[C@@]21C)O

Computed Properties

• Exact Mass: 474.37091007g/mol
• Monoisotopic Mass: 474.37091007g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 34
• Rotatable Bond Count: 5
• Complexity: 858
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 77.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cucurbitacins

Additional information on Bryodulcosigenin

Bryodulcosigenin (CAS No. 88930-16-9): A Comprehensive Overview

Bryodulcosigenin (CAS No. 88930-16-9) is a naturally occurring compound that has garnered significant attention in the fields of chemistry, biology, and pharmacology. This compound, derived from the plant Bryonia dioica, has been the subject of numerous studies due to its unique chemical structure and potential therapeutic applications. In this comprehensive overview, we will delve into the chemical properties, biological activities, and recent research findings related to Bryodulcosigenin.

Chemical Structure and Properties

Bryodulcosigenin is a triterpenoid saponin with a complex molecular structure. Its chemical formula is C₄₅H₇₄O₁₇, and it has a molecular weight of approximately 865.02 g/mol. The compound is characterized by its multiple hydroxyl groups and a glycosidic bond, which contribute to its solubility in water and polar solvents. The presence of these functional groups also influences its reactivity and biological activity.

The chemical structure of Bryodulcosigenin has been extensively studied using various spectroscopic techniques, including nuclear magnetic resonance (NMR) and mass spectrometry (MS). These techniques have provided detailed insights into the arrangement of atoms and functional groups within the molecule, facilitating a deeper understanding of its properties.

Biological Activities

Bryodulcosigenin exhibits a range of biological activities that have been explored in both in vitro and in vivo studies. One of the most notable activities is its anti-inflammatory properties. Research has shown that Bryodulcosigenin can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in human cell lines. This makes it a potential candidate for the treatment of inflammatory diseases.

In addition to its anti-inflammatory effects, Bryodulcosigenin has also been found to possess antioxidant properties. Studies have demonstrated that it can scavenge free radicals and protect cells from oxidative stress, which is implicated in various chronic diseases such as cardiovascular disease and neurodegenerative disorders.

Clinical Applications and Research

The potential clinical applications of Bryodulcosigenin are an area of active research. Preclinical studies have shown promising results in models of inflammatory diseases, suggesting that it could be developed into a therapeutic agent for conditions such as rheumatoid arthritis and inflammatory bowel disease.

Recent research has also explored the use of Bryodulcosigenin in combination with other drugs to enhance therapeutic efficacy. For example, studies have shown that when combined with nonsteroidal anti-inflammatory drugs (NSAIDs), Bryodulcosigenin can reduce the side effects associated with NSAID use while maintaining or even enhancing their anti-inflammatory effects.

Safety and Toxicity Profiles

The safety profile of Bryodulcosigenin is an important consideration for its potential use as a therapeutic agent. Preclinical toxicity studies have generally shown that it is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. However, further clinical trials are necessary to fully evaluate its safety in humans.

In vitro cytotoxicity assays have also been conducted to assess the potential toxicity of Bryodulcosigenin. These studies have indicated that it has low cytotoxicity towards normal human cells, which is a positive sign for its safety as a therapeutic agent.

Conclusion

Bryodulcosigenin (CAS No. 88930-16-9) is a promising compound with a unique chemical structure and diverse biological activities. Its anti-inflammatory and antioxidant properties make it a valuable candidate for the development of new therapeutic agents for inflammatory diseases and other conditions associated with oxidative stress. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical applications, highlighting its significance in the field of medicinal chemistry.